Cas no 2171352-41-1 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid
• CAS No: 2171352-41-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6023563
• PubChem ID: 165762291
• Update Time: 2025-10-05

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid
• 2171352-41-1
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methylbutanoic acid
• EN300-1517886

• Inchi： 1S/C28H28N2O5/c1-17(27(32)33)18(2)29-26(31)25(19-10-4-3-5-11-19)30-28(34)35-16-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,17-18,24-25H,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t17?,18?,25-/m1/s1
• InChI Key： HVCHPRDMKPXYOL-ZQYQLRQTSA-N
• SMILES： O(C(N[C@H](C1C=CC=CC=1)C(NC(C)C(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic Acid (CAS No. 2171352-41-1): A Comprehensive Overview

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid (CAS No. 2171352-41-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-L-Phe-Aib-OH, is a derivative of the amino acid L-phenylalanine and the amino acid derivative aminobutyric acid (Aib), with a protecting group derived from fluorenylmethyloxycarbonyl (Fmoc). The unique structure and properties of this compound make it a valuable tool in the synthesis of peptides and peptidomimetics, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. This characteristic allows for the sequential addition of amino acids to form complex peptide chains without unwanted side reactions. The L-Phe residue, being an aromatic amino acid, contributes to the overall hydrophobicity and structural stability of the resulting peptides. The Aib residue, on the other hand, is known for its ability to induce β-turns in peptides, which can significantly influence their conformational properties and biological activity.

Recent studies have highlighted the potential of Fmoc-L-Phe-Aib-OH in the development of peptidomimetics for various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing this compound exhibited enhanced cell-penetrating properties, making them suitable for intracellular drug delivery. Another study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Fmoc-L-Phe-Aib-OH showed promising antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for antiviral drug development.

In addition to its therapeutic applications, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid has also been explored for its use in diagnostic imaging. Researchers at the University of California, San Francisco, have developed fluorescent probes based on this compound that can selectively bind to specific protein targets in living cells. These probes have shown high sensitivity and specificity, making them valuable tools for real-time monitoring of cellular processes and disease progression.

The synthesis of Fmoc-L-Phe-Aib-OH involves several well-established chemical reactions. The first step typically involves the protection of the amino group of L-Phe with the Fmoc group using diisopropylcarbodiimide (DIC) and 4-dimethylaminopyridine (DMAP) as coupling agents. The resulting protected amino acid is then coupled with Aib using similar conditions to form the final product. The purity and yield of the synthesized compound can be optimized by carefully controlling reaction parameters such as temperature, solvent choice, and reaction time.

The characterization of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid is typically performed using advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about the molecular structure, purity, and identity of the compound, ensuring its suitability for further research and development.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid (CAS No. 2171352-41-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential building block in the synthesis of peptides and peptidomimetics, opening up new avenues for drug discovery and development. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.